Cas no 10354-58-2 (N-butylpyridine-4-carboxamide)

N-butylpyridine-4-carboxamide structure
N-butylpyridine-4-carboxamide structure
Product Name:N-butylpyridine-4-carboxamide
CAS No:10354-58-2
MF:C10H14N2O
MW:178.230962276459
CID:1141448
PubChem ID:5030535
Update Time:2025-04-20

N-butylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-butylpyridine-4-carboxamide
    • N-n-Butyl-isonicotinamid
    • SureCN3634350
    • 4-Pyridinecarboxamide, N-butyl-
    • N-(n-butyl)isonicotinamide
    • STK039285
    • N-butyl-4-pyridinecarboxamide
    • N-butylisonicotinamide
    • N-Butyl-isonicotinsaeureamid
    • AC1NMR4X
    • Isonicotinsaeure-butylamid
    • AKOS003512512
    • isonicotinic acid butylamide
    • CTK0G6956
    • N-n-Butyl-isonicotinamid; SureCN3634350; 4-Pyridinecarboxamide, N-butyl-; N-(n-butyl)isonicotinamide; STK039285; N-butyl-4-pyridinecarboxamide; N-butylisonicotinamide; N-Butyl-isonicotinsaeureamid; AC1NMR4X; Isonicotinsaeure-butylamid; AKOS003512512; isonicotinic acid butylamide; CTK0G6956;
    • DTXSID60407652
    • SCHEMBL3634350
    • 10354-58-2
    • Inchi: 1S/C10H14N2O/c1-2-3-6-12-10(13)9-4-7-11-8-5-9/h4-5,7-8H,2-3,6H2,1H3,(H,12,13)
    • InChI Key: IDNGPRYAMMACEI-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CN=CC=1)NCCCC

Computed Properties

  • Exact Mass: 178.11072
  • Monoisotopic Mass: 178.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • PSA: 41.99
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